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Compound of Interest

Compound Name:
4-tert-Octylphenol

monoethoxylate-13C6

Cat. No.: B565140 Get Quote

Technical Guide: 4-tert-Octylphenol
monoethoxylate-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-tert-Octylphenol monoethoxylate-13C6, an isotopically labeled analytical

standard. It includes key property data, detailed experimental protocols for its application, and

a workflow diagram for its use in environmental analysis.

Core Physical and Chemical Properties
4-tert-Octylphenol monoethoxylate-13C6 is the ¹³C-labeled version of 4-tert-Octylphenol

monoethoxylate, a degradation product of non-ionic surfactants.[1] The isotopic labeling makes

it an ideal internal standard for quantitative analysis by mass spectrometry-based methods.[2]
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Property Value Source

Molecular Formula ¹³C₆C₁₀H₂₆O₂ [3]

Molecular Weight 256.33 g/mol [3][4]

Monoisotopic Mass 256.21340908 Da [4]

CAS Number 1173019-48-1 [3][4]

IUPAC Name

2-[4-(2,4,4-trimethylpentan-2-

yl)(1,2,3,4,5,6-¹³C₆)cyclohexa-

1,3,5-trien-1-yl]oxyethanol

[3][4]

Synonyms

2-[4-(1,1,3,3-

Tetramethylbutyl)phenoxy]etha

nol-¹³C₆, 4-tert-OP1EO-¹³C₆

Purity >95% (HPLC) [3][5]

Physical Format

Typically supplied as a neat

substance or in a solution, for

example, 10 μg/mL in acetone.

[3]

Storage Temperature
-20°C or +4°C, depending on

the supplier and format.[3]

Solubility

Soluble in chloroform and

methanol.[1] The unlabelled

analogue is soluble in alcohol,

xylenes, and acetone.[6]

Appearance
White powder (for the

unlabelled analogue).[6]

Boiling Point Undetermined [7]

Melting Point Undetermined [7]
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The primary application of 4-tert-Octylphenol monoethoxylate-13C6 is as an internal

standard for the quantification of alkylphenols and their ethoxylates in environmental samples.

Below is a generalized experimental protocol based on its use in liquid chromatography-mass

spectrometry (LC-MS) for urine analysis.[8]

Objective: To quantify the concentration of 4-tert-Octylphenol and its monoethoxylate in a

biological matrix (e.g., urine) using LC-MS/MS with 4-tert-Octylphenol monoethoxylate-13C6
as an internal standard.

Materials and Equipment:

Chemicals: 4-tert-Octylphenol monoethoxylate-13C6 standard solution, certified reference

standards for unlabeled analytes, β-glucuronidase, acetonitrile, ultrapure water, acetic acid,

sodium acetate.[8]

Equipment: LC-MS/MS system with a gradient pump, column thermostat, and autosampler,

C8 analytical column, solid-phase extraction (SPE) column, laboratory shaker, analytical

balance, incubator, volumetric flasks, pipettes, and pH meter.[8]

Procedure:

Sample Preparation:

Collect urine samples in glass containers.

To an aliquot of the urine sample, add a known amount of the 4-tert-Octylphenol
monoethoxylate-13C6 internal standard spiking solution.[8]

Add a sodium acetate buffer to adjust the pH.

Add β-glucuronidase to enzymatically hydrolyze the conjugated alkylphenols.[8]

Incubate the samples.

Solid-Phase Extraction (SPE):

Condition the SPE column with acetonitrile followed by ultrapure water.
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Load the hydrolyzed urine sample onto the SPE column.

Wash the column to remove interferences.

Elute the analytes and the internal standard with acetonitrile.

LC-MS/MS Analysis:

Inject the eluate into the LC-MS/MS system.

Separate the analytes using a C8 analytical column with a gradient of mobile phases (e.g.,

acetonitrile and water with acetic acid).[8]

Detect and quantify the analytes and the internal standard using tandem mass

spectrometry in multiple reaction monitoring (MRM) mode. The specific precursor and

product ion transitions for both the native analyte and the ¹³C₆-labeled internal standard

should be optimized.

Quantification:

Prepare calibration standards in a pooled matrix (e.g., analyte-free urine) and process

them in the same manner as the samples.[8]

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the analyte.

Determine the concentration of the analyte in the unknown samples from the calibration

curve.

Visualizations
Experimental Workflow for Environmental Sample
Analysis
The following diagram illustrates the general workflow for using 4-tert-Octylphenol
monoethoxylate-13C6 as an internal standard in the analysis of environmental or biological

samples.
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Caption: Workflow for quantitative analysis using an internal standard.
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Safety and Handling
4-tert-Octylphenol monoethoxylate-13C6 should be handled with care in a laboratory setting.

The safety data for the unlabelled parent compound, 4-tert-Octylphenol, indicates that it can

cause skin irritation and serious eye damage.[4][9] It is also very toxic to aquatic life with long-

lasting effects.[4][9] When handling, personal protective equipment such as gloves, eye

protection, and a lab coat should be worn.[6][10] Avoid inhalation of any dust or vapors.[10]

Store the compound according to the supplier's recommendations, typically in a cool, dry place

away from light.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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